Cas no 216235-98-2 (methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate)

• Product Name: methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate
• CAS No: 216235-98-2
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 5213169
• Update Time: 2025-06-08

methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine, S-(difluoromethyl)-, methyl ester
• Methyl s-(difluoromethyl)homocysteinate
• methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate

• Inchi： 1S/C6H11F2NO2S/c1-11-5(10)4(9)2-3-12-6(7)8/h4,6H,2-3,9H2,1H3/t4-/m0/s1
• InChI Key： JWMZRQUXTILQND-BYPYZUCNSA-N
• SMILES： C(OC)(=O)[C@H](CCSC(F)F)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate

Comprehensive Overview of Methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate (CAS No. 216235-98-2)

Methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate (CAS No. 216235-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amino acid derivative features a unique difluoromethylsulfanyl group, which enhances its reactivity and potential applications in drug discovery. The compound's stereospecific (2S) configuration makes it particularly valuable for designing enantioselective synthesis pathways, a topic frequently searched by chemists exploring asymmetric synthesis techniques.

In recent years, the demand for fluorinated compounds like methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate has surged due to their metabolic stability and bioavailability. Researchers often query terms such as "fluorine in drug design" or "chiral building blocks for pharmaceuticals," highlighting the relevance of this compound. Its difluoromethylsulfanyl moiety is particularly noteworthy, as it mimics thiol groups while offering improved resistance to oxidative degradation—a hot topic in medicinal chemistry optimization.

The synthesis of CAS No. 216235-98-2 typically involves multi-step protocols, including enantioselective hydrogenation or enzyme-catalyzed resolution. These methods align with the growing interest in "green chemistry approaches" and "sustainable synthesis," as evidenced by search trends. The compound’s methyl ester group further facilitates its use in peptide coupling reactions, a frequent subject in queries about "protecting group strategies."

Analytical characterization of methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate employs advanced techniques such as HPLC chiral separation and NMR spectroscopy, addressing common questions about "purity assessment of chiral compounds." Its logP and pKa values are also critical for researchers investigating "ADME properties of fluorinated drugs," making it a frequent reference in pharmacokinetic studies.

Beyond pharmaceuticals, this compound’s sulfanyl-difluoromethyl functionality sparks interest in materials science, particularly in "smart polymer design"—a trending search term. Its potential as a crosslinking agent or monomer for functionalized polymers is under exploration, catering to queries about "advanced material precursors."

Regulatory and safety profiles of CAS No. 216235-98-2 are often scrutinized under keywords like "REACH compliance" or "pharmaceutical intermediates safety." While non-hazardous under standard conditions, proper handling protocols are emphasized in alignment with GMP guidelines—a recurring theme in industry forums.

In summary, methyl (2S)-2-amino-4-(difluoromethyl)sulfanylbutanoate exemplifies the convergence of fluorine chemistry and chiral synthesis, addressing contemporary research needs. Its versatility across drug development and material science ensures its prominence in scientific discourse, reflected in the persistent search volume for related keywords.